methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate

• Molecular Formula: C16H16BrNO5S
• Molecular Weight: 414.3 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[(3-bromo-4-propan-2-yloxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C16H16BrNO5S/c1-9(2)23-12-5-4-10(6-11(12)17)7-13-15(20)18(16(21)24-13)8-14(19)22-3/h4-7,9H,8H2,1-3H3/b13-7+
• InChI Key: LNADEXVMGSYKEM-NTUHNPAUSA-N
• Isomeric SMILES: CC(C)OC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)Br
• SMILES: CC(C)OC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)Br

Description

Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. This compound is a thiazolidinedione derivative and has been synthesized using various methods.

Scientific Research Applications

Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has various applications in scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has been shown to exhibit potent antidiabetic and anti-inflammatory activities. It has been used as a lead compound in the development of new drugs for the treatment of diabetes and other inflammatory diseases.

Mechanism of Action

The mechanism of action of Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is not fully understood. However, it has been suggested that this compound acts by activating peroxisome proliferator-activated receptor gamma (PPARγ). PPARγ is a nuclear receptor that plays a key role in glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity and decreased inflammation, which are beneficial in the treatment of diabetes and other inflammatory diseases.
Biochemical and Physiological Effects
Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been shown to exhibit various biochemical and physiological effects. It has been shown to decrease blood glucose levels and improve insulin sensitivity in animal models of diabetes. It has also been shown to exhibit anti-inflammatory activity by decreasing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate in lab experiments is its potent antidiabetic and anti-inflammatory activities. This makes it a valuable tool in the study of diabetes and other inflammatory diseases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in animal models.

Future Directions

There are several future directions for the research of Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate. One direction is the development of new derivatives with improved solubility and pharmacokinetic properties. Another direction is the investigation of the mechanism of action of this compound, which will help to better understand its therapeutic potential. Additionally, the use of this compound in combination with other drugs for the treatment of diabetes and other inflammatory diseases should be explored.
Conclusion
Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate is a chemical compound that has various applications in scientific research. Its potent antidiabetic and anti-inflammatory activities make it a valuable tool in the study of diabetes and other inflammatory diseases. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.

Synthesis Methods

The synthesis of Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate has been reported by various researchers. One of the most common methods involves the reaction of 3-bromo-4-(propan-2-yloxy)benzaldehyde with 2-aminothiophenol in the presence of acetic acid. The resulting product is then treated with methyl chloroacetate to yield Methyl {(5E)-5-[3-bromo-4-(propan-2-yloxy)benzylidene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetate.